Cas no 58042-93-6 (1H-Pyrrole, 1-ethenyl-2-phenyl-)

• Product Name: 1H-Pyrrole, 1-ethenyl-2-phenyl-
• CAS No: 58042-93-6
• MF: C₁₂H₁₁N
• MW: 169.222442865372
• CID: 343273
• PubChem ID: 4570712
• Update Time: 2025-04-19

1H-Pyrrole, 1-ethenyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-ethenyl-2-phenyl-
• 1-ethenyl-2-phenylpyrrole
• 58042-93-6
• 1-vinyl-2-phenylpyrrole
• DTXSID60404368
• HMS1608H09
• 1-ETHENYL-2-PHENYL-1H-PYRROLE
• SR-01000404139-1
• AKOS001484981
• SCHEMBL6447679
• SR-01000404139

• Inchi： 1S/C12H11N/c1-2-13-10-6-9-12(13)11-7-4-3-5-8-11/h2-10H,1H2
• InChI Key： MPYQQNLHTLYXNA-UHFFFAOYSA-N
• SMILES： N1(C=C)C=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 169.08923
• Monoisotopic Mass: 169.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93